4-Nitrosopiperazine-1-carbodithioic acid
Description
4-Nitrosopiperazine-1-carbodithioic acid is a chemical compound with the molecular formula C5H9N3O2S2 This compound is known for its unique structural features, which include a nitroso group attached to a piperazine ring and a carbodithioic acid moiety
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 4-nitrosopiperazine-1-carbodithioic acid typically involves the reaction of piperazine with carbon disulfide and sodium hydroxide to form piperazine-1-carbodithioic acid. This intermediate is then nitrosated using nitrous acid to yield the final product. The reaction conditions often require careful control of temperature and pH to ensure the desired product is obtained with high purity.
Properties
CAS No. |
45946-66-5 |
|---|---|
Molecular Formula |
C5H9N3OS2 |
Molecular Weight |
191.3 g/mol |
IUPAC Name |
4-nitrosopiperazine-1-carbodithioic acid |
InChI |
InChI=1S/C5H9N3OS2/c9-6-8-3-1-7(2-4-8)5(10)11/h1-4H2,(H,10,11) |
InChI Key |
XSVMTVPLKSCFIC-UHFFFAOYSA-N |
Canonical SMILES |
C1CN(CCN1C(=S)S)N=O |
Origin of Product |
United States |
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